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Compound Name: Topiroxostat-d4

Cat. No.: B12405388 Get Quote

Topiroxostat-d4: A Technical Guide for
Researchers
This in-depth technical guide serves as a comprehensive resource for researchers, scientists,

and drug development professionals working with Topiroxostat-d4. It provides detailed

information on suppliers, product specifications, and its critical role as an internal standard in

bioanalytical methods.

Topiroxostat-d4: An Overview
Topiroxostat-d4 is the deuterium-labeled analog of Topiroxostat, a potent and selective non-

purine xanthine oxidase inhibitor.[1][2][3] Due to its stable isotope label, Topiroxostat-d4 is an

ideal internal standard for quantitative bioanalytical assays, particularly those employing liquid

chromatography-tandem mass spectrometry (LC-MS/MS).[4][5] Its use significantly improves

the accuracy and precision of determining Topiroxostat concentrations in biological matrices.[4]

Suppliers and Product Specifications
Several specialized chemical suppliers offer Topiroxostat-d4 for research purposes. While a

comprehensive Certificate of Analysis is typically provided upon purchase, the following table

summarizes publicly available data from various suppliers to facilitate comparison.
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Supplier
CAS
Number

Molecular
Formula

Molecular
Weight (
g/mol )

Purity
Additional
Information

Clearsynth
577778-58-6

(Unlabeled)
C₁₃H₄D₄N₆ 252.27

97.41% by

HPLC

Storage: 2-

8°C.[6]

MedChemEx

press

2732868-49-

2
Not Specified Not Specified Not Specified

Synonym:

FYX-051-d4.

[7]

Veeprho Not Specified Not Specified 252.27 Not Specified

Used as an

internal

standard in

analytical and

pharmacokin

etic research.

[4]

Simson

Pharma
Not Specified C₁₃H₄D₄N₆ 252.27 Not Specified

Accompanied

by a

Certificate of

Analysis.[8]

Immunomart
2732868-49-

2
C₁₃H₄D₄N₆ 252.27 Not Specified

LGC

Standards
Not Specified Not Specified Not Specified Not Specified

Pharmaceutic

al analytical

testing

standard.[9]

Note: The CAS number for the unlabeled Topiroxostat is 577778-58-6.[6][10] The CAS number

2732868-49-2 has been assigned to Topiroxostat-d4.[7][11]

Certificate of Analysis
A Certificate of Analysis (CoA) is a critical document that accompanies the purchase of

Topiroxostat-d4, providing detailed information about the quality and purity of a specific batch.
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While a publicly available CoA for Topiroxostat-d4 was not found during the literature search,

a typical CoA for a deuterated internal standard would include the following information:

Product Information: Product name, catalog number, batch number, and chemical structure.

Physical Properties: Appearance, molecular formula, and molecular weight.

Analytical Data:

Purity: Determined by techniques such as High-Performance Liquid Chromatography

(HPLC) and reported as a percentage.[6]

Isotopic Enrichment: The percentage of deuterated molecules, often determined by mass

spectrometry.

Identity Confirmation: Data from techniques like ¹H-NMR and Mass Spectrometry to

confirm the chemical structure.

Residual Solvents: Analysis of any remaining solvents from the synthesis process.

Storage Conditions: Recommended temperature for long-term storage.[6]

Date of Analysis and Expiration Date.

Mechanism of Action: Xanthine Oxidase Inhibition
Topiroxostat exerts its therapeutic effect by inhibiting xanthine oxidase, a key enzyme in the

purine metabolism pathway responsible for the conversion of hypoxanthine to xanthine and

then to uric acid.[1][3][12] By blocking this enzyme, Topiroxostat reduces the production of uric

acid, thereby lowering its levels in the blood and urine.[1] This mechanism is crucial for the

treatment of hyperuricemia and gout.[1][3]
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Caption: Mechanism of Topiroxostat as a xanthine oxidase inhibitor.

Experimental Protocols: Quantification of
Topiroxostat using Topiroxostat-d4
The following is a representative experimental protocol for the quantitative determination of

Topiroxostat in human plasma using Topiroxostat-d4 as an internal standard (IS) by LC-

MS/MS. This protocol is based on a published method.[13][14]

5.1. Materials and Reagents

Topiroxostat reference standard

Topiroxostat-d4 internal standard

Acetonitrile (HPLC grade)

Formic acid

Ammonium acetate
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Ultrapure water

Human plasma

5.2. Sample Preparation

Spiking: To 100 µL of human plasma, add the Topiroxostat-d4 internal standard solution.

Protein Precipitation: Add acetonitrile to the plasma sample to precipitate proteins.

Vortex and Centrifuge: Vortex the mixture thoroughly and then centrifuge to pellet the

precipitated proteins.

Dilution: Collect the supernatant and dilute it with water before injection into the LC-MS/MS

system.

5.3. LC-MS/MS Conditions

Chromatographic Column: A C18 reversed-phase column is typically used for separation.[13]

Mobile Phase: A gradient elution with a mixture of an aqueous buffer (e.g., ammonium

acetate with formic acid) and an organic solvent (e.g., acetonitrile).[13]

Flow Rate: A suitable flow rate for the column dimensions, for example, 0.45 mL/min.[13]

Mass Spectrometry: Operated in positive ionization mode with multiple reaction monitoring

(MRM).

MRM Transition for Topiroxostat: m/z 249.2 → 221.1[13][14]

MRM Transition for Topiroxostat-d4: m/z 253.2 → 225.1[13][14]

5.4. Data Analysis

The concentration of Topiroxostat in the plasma samples is determined by calculating the peak

area ratio of the analyte to the internal standard and comparing it to a calibration curve

prepared with known concentrations of Topiroxostat.
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Caption: Bioanalytical workflow for Topiroxostat using Topiroxostat-d4.
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This technical guide provides a foundational understanding of Topiroxostat-d4 for research

applications. For specific experimental details and safety information, it is imperative to consult

the Certificate of Analysis and Safety Data Sheet provided by the supplier.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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